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Compound of Interest

Compound Name: Capmatinib dihydrochloride

Cat. No.: B3026971 Get Quote

Technical Support Center: Capmatinib
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address challenges related to the precipitation of Capmatinib dihydrochloride in

stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is Capmatinib dihydrochloride and what is its mechanism of action?

Capmatinib dihydrochloride is a potent and selective inhibitor of the MET receptor tyrosine

kinase.[1][2] In normal cellular processes, the MET receptor is activated by its ligand,

hepatocyte growth factor (HGF), which triggers downstream signaling pathways like PI3K/AKT

and RAS/RAF/MEK/ERK, crucial for cell growth and survival.[3][4] However, in certain cancers,

such as non-small cell lung cancer (NSCLC), mutations in the MET gene can lead to its

constant activation, driving uncontrolled tumor cell proliferation.[3][4] Capmatinib works by

binding to the ATP-binding site of the MET receptor, inhibiting its kinase activity and thereby

blocking these aberrant signaling pathways.[3]
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Q2: What are the key physicochemical properties of Capmatinib dihydrochloride I should be

aware of?

Capmatinib dihydrochloride is a yellow powder.[5][6] It has two pKa values: a calculated

pKa1 of 0.9 and an experimentally determined pKa2 of 4.5.[5][6] Its solubility is pH-dependent;

it is slightly soluble in acidic aqueous solutions (pH 1 and 2) and its solubility decreases as the

pH approaches neutral.[5][6]

Q3: What are the recommended solvents for preparing Capmatinib dihydrochloride stock

solutions?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-

concentration stock solutions of Capmatinib dihydrochloride for in vitro use. It is crucial to

use anhydrous, high-purity DMSO as the presence of water can significantly reduce the

solubility of hydrophobic compounds.[3][7]

Q4: How should I store my Capmatinib dihydrochloride stock solutions?

For long-term stability, it is recommended to aliquot your high-concentration DMSO stock

solution into smaller, single-use volumes to minimize freeze-thaw cycles. These aliquots should

be stored at -20°C or -80°C, protected from light.[7]

Q5: Why does my Capmatinib dihydrochloride precipitate when I dilute my DMSO stock into

aqueous media?

This is a common issue known as "solvent shock." Capmatinib dihydrochloride is

significantly more soluble in DMSO than in aqueous buffers. When the concentrated DMSO

stock is rapidly diluted into an aqueous medium, the local concentration of the compound can

exceed its solubility limit in the mixed solvent system, causing it to precipitate out of solution.[3]

[8][9]

Data Presentation
Table 1: Solubility of Capmatinib Dihydrochloride in Various Solvents
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Solvent Concentration Remarks

Aqueous Buffers

0.1N HCl (pH 1.0) 4.176 mg/mL High solubility at acidic pH.[10]

Acetate Buffer (pH 4.0) <13.6 µg/mL Very low solubility.[10]

Phosphate Buffer (pH 6.8-7.5) <13.6 µg/mL Very low solubility.[10]

Organic Solvents

DMSO 5 mg/mL (12.12 mM)
Requires sonication and

warming to 60°C.

DMSO 30 mg/mL (59.6 mM)
Sonication is recommended.

[11]

In Vivo Formulation

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
2 mg/mL (3.97 mM)

Sonication is recommended.

[11]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Capmatinib Dihydrochloride Stock Solution in DMSO
Objective: To prepare a stable, high-concentration stock solution of Capmatinib
dihydrochloride in DMSO for in vitro experiments.

Materials:

Capmatinib dihydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer
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Water bath sonicator

Procedure:

Pre-warm the DMSO: Gently warm the required volume of anhydrous DMSO to 30-37°C.

This can help improve the dissolution of the compound.

Weigh the Compound: Accurately weigh the desired amount of Capmatinib
dihydrochloride powder in a sterile vial.

Initial Dissolution: Add a small amount of the pre-warmed DMSO to the vial containing the

powder. Vortex the mixture vigorously for 1-2 minutes.

Sonication: Place the vial in a water bath sonicator and sonicate for 10-15 minutes. This will

help to break up any small aggregates and facilitate complete dissolution.

Final Volume Adjustment: Add the remaining volume of pre-warmed DMSO to reach the

desired final concentration. Vortex thoroughly to ensure a homogenous solution.

Visual Inspection: Carefully inspect the solution to ensure there are no visible particles. The

solution should be clear.

Aliquoting and Storage: Aliquot the stock solution into single-use, amber microcentrifuge

tubes. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Dilution of Capmatinib Dihydrochloride
Stock Solution into Aqueous Media
Objective: To dilute the high-concentration DMSO stock solution into aqueous cell culture

media or buffer while minimizing precipitation.

Materials:

Prepared high-concentration Capmatinib dihydrochloride DMSO stock solution

Pre-warmed (37°C) aqueous buffer or cell culture medium

Sterile tubes
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Procedure:

Pre-warm Aqueous Medium: Ensure your cell culture medium or buffer is pre-warmed to

37°C.

Intermediate Dilution (Optional but Recommended): For very high final concentrations,

consider making an intermediate dilution of your DMSO stock in pure DMSO.

Slow, Dropwise Addition: While gently vortexing or swirling the pre-warmed aqueous

medium, add the required volume of the Capmatinib dihydrochloride DMSO stock solution

drop-by-drop. This gradual addition helps to avoid localized high concentrations that can lead

to precipitation.

Thorough Mixing: Continue to mix the solution gently for another 1-2 minutes to ensure

homogeneity.

Final Visual Inspection: Visually inspect the final working solution for any signs of

precipitation before use in your experiment.

Mandatory Visualizations
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Caption: Canonical MET signaling pathway and the inhibitory action of Capmatinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b3026971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

